Cas no 1855888-53-7 (methyl 3-azabicyclo[3.1.0]hexane-6-carboxylate;hydrochloride)

• Product Name: methyl 3-azabicyclo[3.1.0]hexane-6-carboxylate;hydrochloride
• CAS No: 1855888-53-7
• MF: C₇H₁₂ClNO₂
• MW: 177.63
• MDL: MFCD28962947
• CID: 5096146
• PubChem ID: 74893753
• Update Time: 2025-11-07

methyl 3-azabicyclo[3.1.0]hexane-6-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 3-azabicyclo[3.1.0]hexane-6-carboxylate
• E79986
• 1855888-53-7
• EN300-295826
• methyl 3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride
• methyl 3-azabicyclo[3.1.0]hexane-6-carboxylate;hydrochloride
• METHYL (1R,5S)-3-AZABICYCLO[3.1.0]HEXANE-6-CARBOXYLATE HYDROCHLORIDE
• Methyl exo-3-azabicyclo[3.1.0]hexane-6-carboxylate
• AKOS025403231
• MFCD11099878
• MFCD28962947
• SY322523
• Methylexo-3-azabicyclo[3.1.0]hexane-6-carboxylatehydrochloride
• PS-17460
• SY176656
• PB35921

• MDL： MFCD28962947
• Inchi： 1S/C7H11NO2.ClH/c1-10-7(9)6-4-2-8-3-5(4)6;/h4-6,8H,2-3H2,1H3;1H
• InChI Key： FINRNZAMIJPDPU-UHFFFAOYSA-N
• SMILES： C12C(C1C(OC)=O)CNC2.Cl

Computed Properties

• Exact Mass: 177.0556563g/mol
• Monoisotopic Mass: 177.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 3-azabicyclo[3.1.0]hexane-6-carboxylate;hydrochloride

Methyl 3-Azabicyclo[3.1.0]Hexane-6-Carboxylate Hydrochloride: A Comprehensive Overview

The compound methyl 3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride (CAS No: 1855888-53-7) is a unique organic compound with a bicyclic structure, making it a subject of interest in various fields of chemistry and materials science. This compound is characterized by its azabicyclo[3.1.0]hexane framework, which contributes to its distinctive chemical properties and potential applications in drug design, polymer synthesis, and advanced materials development.

Recent studies have highlighted the importance of bicyclic compounds like methyl 3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride in the development of novel pharmaceutical agents. The azabicyclo structure provides a rigid framework that can be exploited to design molecules with specific bioactivity profiles. For instance, researchers have explored the potential of this compound as a precursor for synthesizing bioactive molecules with anti-inflammatory or anticancer properties.

The synthesis of methyl 3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride involves a series of well-defined chemical reactions, including ring-closing metathesis and subsequent functionalization steps. The use of Grubbs catalyst in the metathesis reaction has been particularly effective in forming the bicyclic structure with high yield and purity. This methodological advancement has opened new avenues for the scalable production of this compound, making it more accessible for research and industrial applications.

In terms of applications, methyl 3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride has shown promise in the field of polymer chemistry as a building block for constructing advanced polymeric materials with tailored mechanical and thermal properties. The carboxylate group in the molecule can undergo polymerization reactions, leading to the formation of high-performance polymers suitable for use in aerospace, automotive, and electronic industries.

Furthermore, recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on methyl 3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride. These studies have provided insights into the electronic structure and reactivity of the molecule, paving the way for its use in designing more efficient catalysts and sensors.

The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility in polar solvents, which facilitates its use in various chemical reactions and formulations. This property has been leveraged in drug delivery systems where controlled release mechanisms are critical for therapeutic efficacy.

In conclusion, methyl 3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride (CAS No: 1855888-53-7) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique bicyclic structure, combined with recent advancements in synthetic methods and computational modeling, positions it as a valuable tool for researchers and industry professionals alike.